Cas no 137224-66-9 (26,28,29,30-Tetranorlup-7-en-3-ol,13-methyl-17-(1-methylethyl)-, (3b,13a,14b,18b,19b)- (9CI))

• Product Name: 26,28,29,30-Tetranorlup-7-en-3-ol,13-methyl-17-(1-methylethyl)-, (3b,13a,14b,18b,19b)- (9CI)
• CAS No: 137224-66-9
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 229900
• Update Time: 2024-03-01

26,28,29,30-Tetranorlup-7-en-3-ol,13-methyl-17-(1-methylethyl)-, (3b,13a,14b,18b,19b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 26,28,29,30-Tetranorlup-7-en-3-ol,13-methyl-17-(1-methylethyl)-, (3b,13a,14b,18b,19b)- (9CI)
• D:C-Friedo-28,29,30-trinorlup-7-en-3-ol,17-(1-methylethyl)-, (3b,18b,19b)-
• Isomadeiranol
• 26,28,29,30-Tetranorlup-7-en-3-ol, 13-methyl-17-(1-methylethyl)-, (3β,13α,14β,18β,19β)- (9CI)

• Inchi： 1S/C30H50O/c1-19(2)30-16-11-20(3)25(30)29(8)15-12-21-22(28(29,7)17-18-30)9-10-23-26(4,5)24(31)13-14-27(21,23)6/h9,19-21,23-25,31H,10-18H2,1-8H3/t20-,21-,23-,24-,25-,27+,28+,29-,30+/m0/s1
• InChI Key： BGKLCRBIOLDQKG-RBAFDLFLSA-N
• SMILES： [C@@H]1(O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])C([C@@]3([C@@](C)(CC1)[C@]1([C@](C(C)C)(CC[C@@H]1C)CC3)[H])C)=CC2)[H])(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 493.3±44.0 °C(Predicted)
• PSA: 52.54
• pka: 15.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives